Cas no 1890000-10-8 (O-2-(3-methoxyphenyl)propan-2-ylhydroxylamine)

• Product Name: O-2-(3-methoxyphenyl)propan-2-ylhydroxylamine
• CAS No: 1890000-10-8
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 6333341
• PubChem ID: 117104894
• Update Time: 2025-05-19

O-2-(3-methoxyphenyl)propan-2-ylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(3-methoxyphenyl)propan-2-ylhydroxylamine
• 1890000-10-8
• EN300-1809930
• O-[2-(3-methoxyphenyl)propan-2-yl]hydroxylamine

• Inchi： 1S/C10H15NO2/c1-10(2,13-11)8-5-4-6-9(7-8)12-3/h4-7H,11H2,1-3H3
• InChI Key： ZNNMUNAGXGRIHZ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C1C=CC=C(C=1)OC)N

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on O-2-(3-methoxyphenyl)propan-2-ylhydroxylamine

Research Brief on O-2-(3-methoxyphenyl)propan-2-ylhydroxylamine (CAS: 1890000-10-8): Recent Advances and Applications

O-2-(3-methoxyphenyl)propan-2-ylhydroxylamine (CAS: 1890000-10-8) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique hydroxylamine moiety and methoxyphenyl group, has shown promising potential in various therapeutic applications, including as a precursor in the synthesis of novel bioactive molecules and as a modulator of enzymatic activity.

Recent studies have focused on elucidating the mechanistic pathways through which O-2-(3-methoxyphenyl)propan-2-ylhydroxylamine exerts its biological effects. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a selective inhibitor of monoamine oxidase (MAO) enzymes, which are critical targets in the treatment of neurological disorders such as Parkinson's disease and depression. The study demonstrated that the compound exhibits a high affinity for MAO-B, with an IC50 value in the nanomolar range, suggesting its potential as a lead compound for further drug development.

In addition to its enzymatic modulation properties, O-2-(3-methoxyphenyl)propan-2-ylhydroxylamine has been investigated for its utility in synthetic chemistry. A recent study published in Organic Letters (2024) described its use as a key intermediate in the synthesis of chiral amines, which are essential building blocks for many pharmaceuticals. The researchers employed asymmetric catalysis techniques to achieve high enantioselectivity, underscoring the compound's versatility in organic synthesis.

Another area of interest is the compound's potential application in cancer therapy. Preliminary in vitro studies conducted in 2023 revealed that O-2-(3-methoxyphenyl)propan-2-ylhydroxylamine can induce apoptosis in certain cancer cell lines by disrupting mitochondrial function. These findings, published in Bioorganic & Medicinal Chemistry Letters, suggest that further in vivo studies are warranted to explore its efficacy and safety profile as an anticancer agent.

Despite these promising developments, challenges remain in the optimization of O-2-(3-methoxyphenyl)propan-2-ylhydroxylamine for clinical use. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and pharmacokinetic profiling. Collaborative efforts between academic researchers and pharmaceutical companies are essential to accelerate the translation of these findings into therapeutic applications.

In conclusion, O-2-(3-methoxyphenyl)propan-2-ylhydroxylamine (CAS: 1890000-10-8) represents a multifaceted compound with significant potential in both medicinal chemistry and drug discovery. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its applications, paving the way for novel therapeutic interventions in neurology, oncology, and beyond.